Cas no 2201290-36-8 (4-(4-Fluorophenyl)-4'-pentyl-1,1'-bi(cyclohexane))

• Product Name: 4-(4-Fluorophenyl)-4'-pentyl-1,1'-bi(cyclohexane)
• CAS No: 2201290-36-8
• MF: C₂₃H₃₅F
• MW: 330.52241063118
• CID: 5083892
• PubChem ID: 12064707
• Update Time: 2025-10-28

4-(4-Fluorophenyl)-4'-pentyl-1,1'-bi(cyclohexane) Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-fluoro-4-(4'-pentyl[1,1'-bicyclohexyl]-4-yl)-
• AKOS015917984
• 1-fluoro-4-[4-(4-pentylcyclohexyl)cyclohexyl]benzene
• 4-pentyl-4'-(4-fluorophenyl)bi(cyclohexane)
• SCHEMBL9345280
• rel-(1r,1's,4R,4'R)-4-(4-Fluorophenyl)-4'-pentyl-1,1'-bi(cyclohexane)
• SCHEMBL5350637
• DS-19543
• CYJOKSKCHPPDMU-UHFFFAOYSA-N
• 4-(4-Fluorophenyl)-4'-pentyl-1,1'-bi(cyclohexane)
• SCHEMBL8398939
• F16533
• 1-Fluoro-4-[(trans,trans)-4a(2)-pentyl[1,1a(2)-bicyclohexyl]-4-yl]benzene
• 82832-29-9
• SCHEMBL8398935
• 2201290-36-8
• Benzene,1-fluoro-4-[(trans,trans)-4'-pentyl[1,1'-bicyclohexyl]-4-yl]-
• 4-(4-Fluorophenyl)-4-pentyl-1,1-bi(cyclohexane)
• CS-0160982
• DTXSID001162015
• SCHEMBL13433684
• (trans,trans)-4-(4-Fluorophenyl)-4 inverted exclamation mark -pentyl-1,1 inverted exclamation mark -bi(cyclohexane)
• SY077576
• DB-316721
• SCHEMBL8398931
• C23H35F

• Inchi： 1S/C23H35F/c1-2-3-4-5-18-6-8-19(9-7-18)20-10-12-21(13-11-20)22-14-16-23(24)17-15-22/h14-21H,2-13H2,1H3
• InChI Key： CYJOKSKCHPPDMU-UHFFFAOYSA-N
• SMILES： C1(F)=CC=C(C2CCC(C3CCC(CCCCC)CC3)CC2)C=C1

Computed Properties

• Exact Mass: 330.27227928g/mol
• Monoisotopic Mass: 330.27227928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-(4-Fluorophenyl)-4'-pentyl-1,1'-bi(cyclohexane)

Professional Introduction to Compound with CAS No. 2201290-36-8 and Product Name: 4-(4-Fluorophenyl)-4'-pentyl-1,1'-bi(cyclohexane)

The compound identified by the CAS number 2201290-36-8 and the product name 4-(4-Fluorophenyl)-4'-pentyl-1,1'-bi(cyclohexane) represents a significant advancement in the field of chemical and pharmaceutical research. This bicyclic structure, featuring a fluoro-substituted phenyl ring and a pentyl chain, has garnered considerable attention due to its unique molecular architecture and potential applications in drug discovery and material science.

At the core of this compound's appeal lies its dual functionality, derived from the combination of a rigid cyclohexane backbone with a fluorinated aromatic moiety. The presence of the 4-fluorophenyl group introduces electronic and steric properties that can modulate the compound's interactions with biological targets. This feature is particularly relevant in the development of pharmaceuticals, where precise control over molecular interactions is essential for achieving desired therapeutic effects.

The pentyl side chain further enhances the compound's versatility, contributing to its solubility and bioavailability. This balance between hydrophobicity and hydrophilicity makes it an attractive candidate for various applications, including drug delivery systems and organic electronics. Recent studies have highlighted the potential of such structures in enhancing pharmacokinetic profiles, which is a critical consideration in modern drug design.

In the realm of pharmaceutical research, compounds like 4-(4-Fluorophenyl)-4'-pentyl-1,1'-bi(cyclohexane) are often explored for their ability to interact with biological receptors in novel ways. The fluorine atom, known for its ability to influence metabolic stability and binding affinity, plays a pivotal role in this context. For instance, fluorinated aromatic compounds have been shown to exhibit improved binding kinetics to target proteins, which can lead to more potent and selective drugs.

Moreover, the bi-cyclohexane structure provides a stable scaffold that can be modified further to tailor specific properties. This architectural flexibility allows researchers to fine-tune the compound's characteristics for particular applications. For example, modifications to the pentyl chain could enhance its compatibility with certain drug delivery mechanisms, while alterations to the fluorophenyl group might improve its interaction with specific enzymes or receptors.

Recent advancements in computational chemistry have enabled more precise predictions of how such compounds behave in biological systems. Molecular modeling techniques now allow researchers to simulate interactions at an atomic level, providing insights into how modifications to 4-(4-Fluorophenyl)-4'-pentyl-1,1'-bi(cyclohexane) could optimize its pharmacological properties. These tools are particularly valuable in identifying lead compounds for further development.

The compound's potential extends beyond pharmaceuticals into other areas of chemistry. Its unique structure makes it a promising candidate for applications in materials science, particularly in the development of advanced polymers and liquid crystals. The rigid bi-cyclohexane core provides stability, while the fluoro-substituted phenyl ring can influence electronic properties, making it suitable for use in optoelectronic devices.

In conclusion, 4-(4-Fluorophenyl)-4'-pentyl-1,1'-bi(cyclohexane) represents a versatile and innovative compound with significant potential across multiple domains of chemistry and biology. Its molecular design offers opportunities for tailored modifications that could lead to breakthroughs in drug development and material science. As research continues to uncover new applications for this class of compounds, their importance is likely to grow even further.